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Abstract

This document provides a detailed application note and experimental protocols for the
characterization of the organophosphate insecticide Endothion using high-resolution mass
spectrometry (HRMS). Endothion, an acetylcholinesterase inhibitor, requires sensitive and
specific analytical methods for its detection and the identification of its metabolites and
degradation products.[1][2] High-resolution mass spectrometry offers the necessary mass
accuracy and resolving power to achieve this. This document outlines protocols for sample
preparation, chromatographic separation, and HRMS analysis for both liquid chromatography
(LC) and gas chromatography (GC) based methods. Furthermore, predicted metabolic
pathways and fragmentation patterns are presented to aid in the identification of Endothion
and its transformation products.

Introduction to Endothion and the Role of HRMS

Endothion is an organothiophosphate insecticide and acaricide.[3][4] Its chemical formula is
C9H1306PS, with an exact mass of 280.01704630 Da.[5] The characterization of Endothion
and its metabolites is crucial for toxicological studies, environmental monitoring, and
understanding its metabolic fate in biological systems. High-resolution mass spectrometry is an
indispensable tool for this purpose, providing unambiguous elemental composition
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determination through accurate mass measurements, which is critical for the identification of
unknown metabolites and degradation products.

Chemical Properties of Endothion:

Property Value Reference

S-[(5-Methoxy-4-0x0-4H-
IUPAC Name pyran-2-yl)methyl] O,O-
dimethyl phosphorothioate

Endocide, Exothion,

Synonyms

Phosphopyron
Molecular Formula C9H1306PS
Average Molar Mass 280.24 g/mol
Monoisotopic Mass 280.01704630 Da
CAS Number 2778-04-3

Predicted Metabolic Pathway of Endothion

The metabolism of organothiophosphate pesticides like Endothion generally proceeds through
two main phases. Phase | metabolism involves the oxidative desulfuration of the
phosphorothioate (P=S) group to a more toxic phosphate (P=0) analog, known as the oxon.
This is often followed by hydrolysis of the ester linkages. Phase Il metabolism involves the
conjugation of the Phase | metabolites with endogenous molecules to increase their water
solubility and facilitate excretion.

Based on the known metabolism of other organophosphates, the following is a predicted
metabolic pathway for Endothion:
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5-Methoxy-2-(hydroxymethyl)
-4H-pyran-4-one
(C7H804)
m/z = 157.0495 [M+H]+

Hydrolysis

onjugation

0,0-Dimethyl
phosphoric acid
(C2H704P)
miz = 127.0104 [M+H]+

Endothion Oxon
(C9H1307P)
m/z = 265.0471 [M+H]+

Hydrolysis

Oxidative
Desulfuration

Phase Il Conjugates

5-Methoxy-2-(mercaptomethyl) y (e.g., Glucuronides, Sulfates)
-4H-pyran-4-one

(C7H803S)
m/z = 173.0267 [M+H]+

Endothion
(COH1306PS)
miz = 281.0243 [M+H]+

Y

Hydrolysis

0,0-Dimethyl
phosphorothioic acid
(C2H703PS)
m/z = 143.9926 [M+H]+

[C7TH703]+
m/z = 139.0390

Cleavage of C-S bond

Endothion [M+H]+ Cleavage of S-C bond > [C2H7O3PS+H]+
m/z = 281.0243 m/z = 142.9926

Rearrangement and loss

[CO9H1305P+H]+
m/z = 233.0522
(Loss of H2S)
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Endothion [M]+e
m/z = 280

Cleavage of S-C bond Cleavage of O-P bond

Loss of (CH30)2PS

Loss of SH

m/z = 138

oss of CO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1671283#high-resolution-mass-
spectrometry-for-endothion-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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